O-Desmethyl Galanthamine β-D-Glucuronide
O-Desmethyl Galanthamine β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
464189-54-6
VCID:
VC0021438
InChI:
InChI=1S/C22H27NO9/c1-23-7-6-22-5-4-11(30-21-17(27)15(25)16(26)19(32-21)20(28)29)8-13(22)31-18-12(24)3-2-10(9-23)14(18)22/h2-5,11,13,15-17,19,21,24-27H,6-9H2,1H3,(H,28,29)/t11-,13-,15-,16-,17+,19-,21+,22-/m0/s1
SMILES:
CN1CCC23C=CC(CC2OC4=C(C=CC(=C34)C1)O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C₂₂H₂₇NO₉
Molecular Weight:
449.45
O-Desmethyl Galanthamine β-D-Glucuronide
CAS No.: 464189-54-6
Reference Standards
VCID: VC0021438
Molecular Formula: C₂₂H₂₇NO₉
Molecular Weight: 449.45
| CAS No. | 464189-54-6 |
|---|---|
| Product Name | O-Desmethyl Galanthamine β-D-Glucuronide |
| Molecular Formula | C₂₂H₂₇NO₉ |
| Molecular Weight | 449.45 |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[(1S,12S,14R)-9-hydroxy-4-methyl-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraen-14-yl]oxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H27NO9/c1-23-7-6-22-5-4-11(30-21-17(27)15(25)16(26)19(32-21)20(28)29)8-13(22)31-18-12(24)3-2-10(9-23)14(18)22/h2-5,11,13,15-17,19,21,24-27H,6-9H2,1H3,(H,28,29)/t11-,13-,15-,16-,17+,19-,21+,22-/m0/s1 |
| SMILES | CN1CCC23C=CC(CC2OC4=C(C=CC(=C34)C1)O)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| Synonyms | (4aS,6R,8aS)-4a,5,9,10,11,12-Hexahydro-6-hydroxy-11-methyl-6H-benzofuro[3a,3,2-ef][2]benzazepin-3-yl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 71776935 |
| Last Modified | Nov 11 2021 |
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